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Phytonadione, (Z)- Phytonadione, (Z)-
Brand Name: Vulcanchem
CAS No.: 16033-41-3
VCID: VC0132989
InChI: InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20-/t23-,24-/m1/s1
SMILES: CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula: C31H46O2
Molecular Weight: 450.7 g/mol

Phytonadione, (Z)-

CAS No.: 16033-41-3

Reference Standards

VCID: VC0132989

Molecular Formula: C31H46O2

Molecular Weight: 450.7 g/mol

Phytonadione, (Z)- - 16033-41-3

CAS No. 16033-41-3
Product Name Phytonadione, (Z)-
Molecular Formula C31H46O2
Molecular Weight 450.7 g/mol
IUPAC Name 2-methyl-3-[(Z,7R,11R)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione
Standard InChI InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20-/t23-,24-/m1/s1
Standard InChIKey MBWXNTAXLNYFJB-ODDKJFTJSA-N
Isomeric SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)C/C=C(/C)\CCC[C@H](C)CCC[C@H](C)CCCC(C)C
SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C
Canonical SMILES CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCCC(C)CCCC(C)CCCC(C)C
Synonyms 2-Methyl-3-[(2Z,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl]-1,4-naphthalenedione; [R-[R*,R*-(Z)]]-2-Methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-1,4-_x000B_naphthalenedione; cis-Phylloquinone;
PubChem Compound 9846607
Last Modified Nov 11 2021
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